5-Cyclopropoxy-2-formylisonicotinic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-formylpyridine-4-carboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-5-6-3-8(10(13)14)9(4-11-6)15-7-1-2-7/h3-5,7H,1-2H2,(H,13,14)
• InChI Key: SGLHRVCXIGEONT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(N=C2)C=O)C(=O)O

Description

5-Cyclopropoxy-2-formylisonicotinic acid is a derivative of isonicotinic acid (pyridine-4-carboxylic acid), featuring a cyclopropoxy substituent at position 5 and a formyl group at position 2 of the pyridine ring. Its molecular formula is C₁₀H₉NO₄, with a molecular weight of 231.19 g/mol. The cyclopropoxy group introduces steric strain due to its three-membered ring structure, which may influence reactivity, solubility, and intermolecular interactions. The formyl group at position 2 renders the compound electrophilic, enabling participation in condensation or Schiff base formation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-2-formylisonicotinic acid typically involves the introduction of the cyclopropoxy group and the formyl group onto the isonicotinic acid core. One common method is through the use of cyclopropyl bromide and formylation reagents under specific reaction conditions. The reaction may involve the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-2-formylisonicotinic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxy-2-formylisonicotinic acid can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid group.

Reduction: The formyl group can be reduced to an alcohol group.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic reagents under basic or acidic conditions.

Major Products:

Oxidation: 5-Cyclopropoxy-2-carboxyisonicotinic acid.

Reduction: 5-Cyclopropoxy-2-hydroxyisonicotinic acid.

Substitution: Various substituted isonicotinic acid derivatives.

Scientific Research Applications

Chemistry: 5-Cyclopropoxy-2-formylisonicotinic acid is used as a building block in organic synthesis. Its unique structure allows for the creation of various derivatives that can be used in further chemical reactions and studies.

Biology: In biological research, this compound may be used to study the interactions of isonicotinic acid derivatives with biological molecules. It can serve as a model compound to understand the behavior of similar structures in biological systems.

Medicine: The compound’s potential medicinal properties are of interest in drug discovery and development. It may be investigated for its activity against certain diseases or as a precursor for the synthesis of pharmaceutical agents.

Industry: In the industrial sector, 5-Cyclopropoxy-2-formylisonicotinic acid can be used in the production of specialty chemicals and materials. Its derivatives may find applications in various industrial processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-formylisonicotinic acid involves its interaction with specific molecular targets. The formyl group and the cyclopropoxy group may play a role in binding to enzymes or receptors, leading to a biological response. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The following table compares 5-Cyclopropoxy-2-formylisonicotinic acid with 5-(2-Formylphenyl)-2-hydroxyisonicotinic acid (CAS 1261922-75-1, from ) and other derivatives from the Pharmacopeial Forum ().

Parameter	5-Cyclopropoxy-2-formylisonicotinic Acid	5-(2-Formylphenyl)-2-hydroxyisonicotinic Acid	(4S)-2-{[(R)-2-Amino-2-phenylacetamido]...} ()	(2R,4S)-2-[(1S,2R)-1-Carboxy-2-hydroxypropyl]-... ()
Molecular Formula	C₁₀H₉NO₄	C₁₃H₉NO₄	C₁₉H₂₂N₃O₆S	C₁₄H₂₁N₃O₆S
Key Substituents	Cyclopropoxy (C₃H₅O), formyl (CHO)	2-Formylphenyl (C₆H₅CHO), hydroxyl (OH)	Amino-phenylacetamido, thiazolidine	Carboxy-hydroxypropyl, formimidamidoethylthio
Functional Groups	Aldehyde, ether, carboxylic acid	Aldehyde, phenol, carboxylic acid	Amide, carboxylic acid, thioether	Carboxylic acid, hydroxyl, thioether, imidamido
Structural Class	Pyridine derivative	Pyridine derivative	Thiazolidine-bicyclic system	Pyrrole-carboxylic acid bicyclic system
Potential Reactivity	High (formyl for Schiff bases)	Moderate (hydroxyl for H-bonding)	Low (stable amide bonds)	Moderate (imidamido for coordination)
Lipophilicity (Predicted)	Moderate (logP ~1.5)	Higher (logP ~2.0 due to phenyl)	Low (logP ~0.8)	Variable (depends on substituents)

Detailed Analysis

5-(2-Formylphenyl)-2-hydroxyisonicotinic Acid (CAS 1261922-75-1)

• Structural Contrast : The phenyl group at position 5 increases aromaticity and lipophilicity compared to the cyclopropoxy group in the target compound. The hydroxyl group at position 2 enhances hydrogen-bonding capacity, which may improve aqueous solubility relative to the formyl group in 5-cyclopropoxy-2-formylisonicotinic acid.
• Applications : Used in metal-organic frameworks (MOFs) and as a ligand in catalysis due to its rigid aromatic backbone.

Beta-Lactam Derivatives () Compounds like (2R,4S)-2-[(1S,2R)-1-Carboxy-2-hydroxypropyl]-... () and (4S)-2-{[(R)-2-Amino-2-phenylacetamido]...} () belong to bicyclic beta-lactam antibiotics (e.g., penem or carbapenem analogs). These feature fused ring systems and thioether/amide linkages, enabling beta-lactamase resistance and bacterial cell wall targeting. In contrast, 5-cyclopropoxy-2-formylisonicotinic acid lacks the beta-lactam core, limiting direct antimicrobial utility but offering versatility in organic synthesis.

Amino Acid Derivatives () (R)-2-Amino-2-phenylacetic acid () shares a carboxylic acid group with the target compound but lacks the pyridine ring. Its primary application is in peptide synthesis, whereas 5-cyclopropoxy-2-formylisonicotinic acid’s electrophilic formyl group makes it more suited for covalent conjugation or heterocyclic chemistry.

Research Implications and Limitations

• Gaps in Data : The evidence lacks direct experimental data (e.g., solubility, stability) for 5-cyclopropoxy-2-formylisonicotinic acid. Predictions are based on structural analogs like the compound in .
• Synthetic Potential: The strained cyclopropoxy group may confer unique reactivity in ring-opening or cross-coupling reactions, distinguishing it from phenyl or hydroxy-substituted analogs.
• Further Studies : Comparative pharmacokinetic or crystallographic analyses are needed to validate these hypotheses.